Cas no 158933-35-8 (1H-2,5-Ethanocyclopenta[c]pyrrole(9CI))

• Product Name: 1H-2,5-Ethanocyclopenta[c]pyrrole(9CI)
• CAS No: 158933-35-8
• Molecular Formula: C₉H₉N
• Molecular Weight: 131.17446
• CID: 109046
• PubChem ID: 45087484

1H-2,5-Ethanocyclopenta[c]pyrrole(9CI) Properties

Names and Identifiers

• 1H-2,5-Ethanocyclopenta[c]pyrrole(9CI)
• 158933-35-8
• DTXSID50666099
• 1H-2,5-Ethanocyclopenta[c]pyrrole

• InChIKey： KBUZXPRLJADSHV-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9N/c1-2-10-5-8-3-7(1)4-9(8)6-10/h3-5H,1-2,6H2
• SMILES： C1C2=CC3CCN1C=C2C=3

Computed Properties

• Exact Mass: 131.07357
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 131.073
• Heavy Atom Count: 10
• Complexity: 281
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• PSA: 3.24